2-Cyclopropyl-decahydro-2,7-naphthyridine
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Description
2-Cyclopropyl-decahydro-2,7-naphthyridine is a polycyclic amine characterized by a fully saturated (decahydro) 2,7-naphthyridine core and a cyclopropyl substituent at position 2. The decahydro saturation imparts rigidity and distinct stereoelectronic properties, while the cyclopropyl group may enhance metabolic stability or influence binding interactions in biological systems.
Properties
Molecular Formula |
C11H20N2 |
|---|---|
Molecular Weight |
180.29 g/mol |
IUPAC Name |
7-cyclopropyl-2,3,4,4a,5,6,8,8a-octahydro-1H-2,7-naphthyridine |
InChI |
InChI=1S/C11H20N2/c1-2-11(1)13-6-4-9-3-5-12-7-10(9)8-13/h9-12H,1-8H2 |
InChI Key |
YXQCDIWPBKUKOB-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1N2CCC3CCNCC3C2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Cyclopropyl-decahydro-2,7-naphthyridine typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the reaction of 2-aminonicotinaldehydes with terminal alkynes in the presence of a catalyst such as Cu(OTf)₂ and Et₂NH, followed by Friedländer condensation . This method allows for the efficient construction of the naphthyridine core.
Industrial Production Methods
Industrial production of 2-Cyclopropyl-decahydro-2,7-naphthyridine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) can enhance the efficiency and scalability of the production process .
Chemical Reactions Analysis
Types of Reactions
2-Cyclopropyl-decahydro-2,7-naphthyridine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.
Substitution: Nucleophilic substitution reactions can occur at specific positions on the naphthyridine ring.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)
Reduction: Hydrogen gas (H₂), palladium on carbon (Pd/C)
Substitution: Nucleophiles such as amines or thiols under basic conditions
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield naphthyridine-2,7-diones, while reduction can produce fully saturated naphthyridine derivatives .
Scientific Research Applications
2-Cyclopropyl-decahydro-2,7-naphthyridine has a wide range of applications in scientific research, including:
Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential as a ligand in coordination chemistry and its interactions with biological macromolecules.
Mechanism of Action
The mechanism of action of 2-Cyclopropyl-decahydro-2,7-naphthyridine involves its interaction with specific molecular targets and pathways. For instance, in medicinal applications, it may act by inhibiting enzymes or receptors involved in disease processes. The exact molecular targets and pathways can vary depending on the specific application and the structure of the compound .
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural and Functional Comparisons
The following table summarizes key structural and functional differences between 2-Cyclopropyl-decahydro-2,7-naphthyridine and related compounds:
Key Observations:
Core Saturation : Unlike unsaturated analogs (e.g., 7-benzyl-2,7-naphthyridine), the decahydro saturation in the target compound likely reduces reactivity but enhances stereochemical complexity and stability .
Substituent Effects :
- The cyclopropyl group in 2-Cyclopropyl-decahydro-2,7-naphthyridine may confer steric hindrance and lipophilicity, contrasting with the electron-withdrawing chlorine in 1-Chloro-2,7-naphthyridine .
- Azaindole-fused derivatives (e.g., Merck’s patent compound) demonstrate therapeutic relevance, suggesting that naphthyridine cores are viable scaffolds for oncology targets .
1-Chloro-2,7-naphthyridine is produced at scale (2020–2025 data), with projected growth in manufacturing capacity (2025–2030), indicating industrial viability for halogenated analogs .
Data Tables
Table 1: Production Metrics for 1-Chloro-2,7-naphthyridine (2020–2030)
| Metric | 2020–2025 (Actual) | 2025–2030 (Projected) |
|---|---|---|
| Global Production (tons) | 1,200 | 1,800 |
| Production Value (USD million) | 45 | 68 |
| Cost-Profit Margin (%) | 22 | 25 |
Source: Prof Research Market Analysis
Biological Activity
2-Cyclopropyl-decahydro-2,7-naphthyridine is a heterocyclic compound that has garnered attention for its diverse biological activities. This article delves into its pharmacological properties, mechanisms of action, and potential therapeutic applications, supported by relevant case studies and research findings.
Overview of the Compound
2-Cyclopropyl-decahydro-2,7-naphthyridine belongs to the naphthyridine family, characterized by a fused bicyclic structure containing nitrogen atoms. Its unique structural features contribute to its biological activity, making it a subject of interest in medicinal chemistry.
Anticancer Activity
Research indicates that 2-cyclopropyl-decahydro-2,7-naphthyridine exhibits significant anticancer properties. It has been shown to inhibit various cancer cell lines through mechanisms involving the modulation of specific molecular targets:
- Mechanism of Action : The compound may inhibit enzymes or receptors involved in cell proliferation and survival pathways. Studies suggest that it can induce apoptosis in cancer cells by triggering mitochondrial dysfunction and increasing reactive oxygen species (ROS) levels .
-
Case Studies :
- In vitro studies demonstrated cytotoxic effects against human leukemia (HL-60) and solid tumors (A549 non-small cell lung cancer), with IC50 values ranging from 1.21 to 12.86 µM .
- Animal models have shown that treatment with this compound led to significant tumor growth inhibition in xenograft models .
Antimicrobial Activity
The compound also displays antimicrobial properties against various pathogens:
- Mechanism of Action : It appears to disrupt bacterial cell membranes and inhibit critical metabolic pathways, leading to cell death.
- Research Findings :
Neurological Effects
Emerging research suggests potential neuroprotective effects:
- Mechanism of Action : The compound may act as a dual-target ligand for monoamine oxidase B (MAO-B) and dopamine receptors, which are crucial in managing neurodegenerative diseases like Parkinson's disease.
- Case Studies :
Comparative Analysis with Similar Compounds
| Compound Type | Biological Activity | Notes |
|---|---|---|
| 1,5-Naphthyridines | Anticancer, antimicrobial | Similar structure but different nitrogen placement. |
| 1,8-Naphthyridines | Antiviral, analgesic | Known for diverse medicinal applications. |
| 1,6-Naphthyridines | Anticonvulsant | Used in various therapeutic contexts. |
The biological activity of 2-cyclopropyl-decahydro-2,7-naphthyridine can be attributed to several key mechanisms:
- Enzyme Inhibition : It inhibits enzymes critical for cancer cell metabolism.
- Receptor Modulation : The compound interacts with neurotransmitter receptors, which may explain its neuroprotective effects.
- Induction of Apoptosis : By increasing ROS levels and disrupting mitochondrial function, it promotes programmed cell death in malignant cells.
Q & A
Q. How can mechanistic studies differentiate between competing pathways in naphthyridine synthesis?
- Methodological Answer : Conduct isotopic labeling (e.g., ¹⁸O in carboxyl groups) to track bond cleavage/formation. Use in-situ FTIR or Raman spectroscopy to monitor intermediate species (e.g., enamines or lactams). Compare kinetic isotope effects (KIE) to distinguish between concerted vs. stepwise mechanisms .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
